Cas no 104756-55-0 (Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1,3-dimethyl-)

• Product Name: Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1,3-dimethyl-
• CAS No: 104756-55-0
• MF: C₁₃H₁₅Cl₂NO
• MW: 272.170301675797
• CID: 1149251
• Update Time: 2024-07-27

Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-(dichloroacetyl)-1,2,3,4-tetrahydro-1,3-dimethyl-
• Ethanone, 2,2-dichloro-1-(3,4-dihydro-1,3-dimethyl-2(1H)-isoquinolinyl)-

• Inchi： 1S/C13H15Cl2NO/c1-8-7-10-5-3-4-6-11(10)9(2)16(8)13(17)12(14)15/h3-6,8-9,12H,7H2,1-2H3
• InChI Key： OODPLEHMGIQLTQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C)CC2=C(C1C)C=CC=C2)C(Cl)Cl

Computed Properties

• Exact Mass: 271.05325

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 150 °C(Press: 0.1 Torr)
• PSA: 20.31
• pka: -1.36±0.60(Predicted)